Isopilocarpic Acid Sodium Salt
Isopilocarpic Acid Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
92598-79-3
VCID:
VC0122607
InChI:
InChI=1S/C11H18N2O3.Na/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2;/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16);/q;+1/p-1/t8-,10-;/m0./s1
SMILES:
CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+]
Molecular Formula:
C11H17N2NaO3
Molecular Weight:
248.25 g/mol
Isopilocarpic Acid Sodium Salt
CAS No.: 92598-79-3
Cat. No.: VC0122607
Molecular Formula: C11H17N2NaO3
Molecular Weight: 248.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 92598-79-3 |
|---|---|
| Molecular Formula | C11H17N2NaO3 |
| Molecular Weight | 248.25 g/mol |
| IUPAC Name | sodium;(2S,3R)-2-ethyl-3-(hydroxymethyl)-4-(3-methylimidazol-4-yl)butanoate |
| Standard InChI | InChI=1S/C11H18N2O3.Na/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2;/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16);/q;+1/p-1/t8-,10-;/m0./s1 |
| Standard InChI Key | YGXGGGNCVNXKBE-GNAZCLTHSA-M |
| Isomeric SMILES | CC[C@@H]([C@@H](CC1=CN=CN1C)CO)C(=O)[O-].[Na+] |
| SMILES | CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+] |
| Canonical SMILES | CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+] |
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